![molecular formula C10H10N2 B1454213 2-Cyclopropyl-1H-pyrrolo[2,3-B]pyridine CAS No. 1014613-50-3](/img/structure/B1454213.png)
2-Cyclopropyl-1H-pyrrolo[2,3-B]pyridine
Overview
Description
2-Cyclopropyl-1H-pyrrolo[2,3-B]pyridine is a heterocyclic compound with a pyridine ring fused to a pyrrole ring, and a cyclopropyl group attached to the carbon atom at position 2 of the pyridine ring . It has potential pharmaceutical applications due to its ability to modulate certain biological pathways, making it of interest in drug discovery and development .
Synthesis Analysis
The synthesis of 1H-pyrrolo[2,3-b]pyridine derivatives, including 2-Cyclopropyl-1H-pyrrolo[2,3-B]pyridine, has been reported in the literature . These compounds have shown potent activities against FGFR1, 2, and 3 .Molecular Structure Analysis
The molecular formula of 2-Cyclopropyl-1H-pyrrolo[2,3-B]pyridine is C10H10N2 . The InChI code is 1S/C10H10N2/c1-2-8-6-9(7-3-4-7)12-10(8)11-5-1/h1-2,5-7H,3-4H2,(H,11,12) .Chemical Reactions Analysis
The 1H-pyrrolo[2,3-b]pyridines, including 2-Cyclopropyl-1H-pyrrolo[2,3-B]pyridine, are shown to undergo nitration, nitrosation, bromination, iodination, and reaction with Mannich bases predominantly at the 3-position .Scientific Research Applications
Medicine
2-Cyclopropyl-1H-pyrrolo[2,3-B]pyridine shows potential in medicinal chemistry due to its structural properties. It may serve as a precursor for compounds with pharmacological activities . Its derivatives could be explored for their efficacy in treating conditions like hyperglycemia and related disorders .
Agriculture
In the agricultural sector, this compound could be utilized in the synthesis of new agrochemicals. Its functionalization might lead to the development of novel pesticides or plant growth regulators .
Material Science
The compound’s robust structure makes it a candidate for creating advanced materials. It could be used in the design of organic semiconductors or as a building block for complex polymers .
Chemical Synthesis
2-Cyclopropyl-1H-pyrrolo[2,3-B]pyridine is valuable in synthetic chemistry as an intermediate. It can be used to synthesize a variety of heterocyclic compounds, which are crucial in developing new chemical entities .
Pharmacology
This compound’s derivatives have shown promise in pharmacological research, particularly in the development of drugs targeting specific biological pathways. It could lead to breakthroughs in the treatment of diseases where modulation of these pathways is beneficial .
Biochemistry
In biochemistry, 2-Cyclopropyl-1H-pyrrolo[2,3-B]pyridine can be used to study enzyme-substrate interactions or as a scaffold for developing biochemical probes that can help in understanding complex biological processes .
Environmental Science
While direct applications in environmental science are not well-documented, the compound’s potential use in creating environmentally friendly agrochemicals could have indirect benefits for environmental sustainability .
Analytical Chemistry
The compound could be employed in analytical chemistry for the development of new analytical methods or reagents. Its unique structure might provide specificity in the detection of certain analytes .
Mechanism of Action
While the specific mechanism of action for 2-Cyclopropyl-1H-pyrrolo[2,3-B]pyridine is not mentioned in the search results, it’s known that 1H-pyrrolo[2,3-b]pyridine derivatives have potent activities against FGFR1, 2, and 3 . Abnormal activation of FGFR signaling pathway plays an essential role in various types of tumors, making FGFRs an attractive target for cancer therapy .
Safety and Hazards
The safety information available indicates that 2-Cyclopropyl-1H-pyrrolo[2,3-B]pyridine may be harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust, mist, gas or vapors, avoiding contact with skin and eyes, using personal protective equipment, and ensuring adequate ventilation .
Future Directions
properties
IUPAC Name |
2-cyclopropyl-1H-pyrrolo[2,3-b]pyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2/c1-2-8-6-9(7-3-4-7)12-10(8)11-5-1/h1-2,5-7H,3-4H2,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IOCSCGNRPAICJD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=CC3=C(N2)N=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30678019 | |
Record name | 2-Cyclopropyl-1H-pyrrolo[2,3-b]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30678019 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
158.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Cyclopropyl-1H-pyrrolo[2,3-B]pyridine | |
CAS RN |
1014613-50-3 | |
Record name | 2-Cyclopropyl-1H-pyrrolo[2,3-b]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30678019 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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